Heraclenol 3'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
Chinese Name
Heraclenol 3'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
English Name
Heraclenol 3'-O-β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside
标识符
CAS No.
765316-44-7
Molecular Formula
C27H34O15
Molecular Weight
598.5540
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
73%
57/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled57
druglikeness.missing21
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
598.5500
druglikeness.valid
TPSA
TPSA
260.6700
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
-2.5000
druglikeness.valid
LogD
LogD
-
HBA
HBA
15
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
No
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Low
druglikeness.valid
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Limited
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
No
druglikeness.valid
placental_barrier
placental_barrier
Low
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
Unknown
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
Unknown
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
Unknown
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
Unknown
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
Unknown
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
Unknown
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
Unknown
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
Unknown
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
Unknown
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
Unknown
druglikeness.valid
UGT1A1_substrate
UGT1A1_substrate
Unknown
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid
Ames_test
Ames_test
Unknown
druglikeness.valid
micronucleus_test
micronucleus_test
Unknown
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
Unknown
druglikeness.valid
DNA_damage
DNA_damage
Unknown
druglikeness.valid
carcinogenicity
carcinogenicity
Unknown
druglikeness.valid
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
Unknown
druglikeness.valid
cardiotoxicity
cardiotoxicity
Unknown
druglikeness.valid
nephrotoxicity
nephrotoxicity
Unknown
druglikeness.valid
neurotoxicity
neurotoxicity
Unknown
druglikeness.valid
hERG_inhibition
hERG_inhibition
Unknown
druglikeness.valid
Pgp_substrate
Pgp_substrate
Unknown
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Unknown
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid
drug_induced_liver_injury
drug_induced_liver_injury
Unknown
druglikeness.valid
QT_prolongation
QT_prolongation
Unknown
druglikeness.valid
skin_sensitization
skin_sensitization
Unknown
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
Unknown
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
Unknown
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
Unknown
druglikeness.valid
Resp_Sens
Resp_Sens
Unknown
druglikeness.valid
Photo_tox
Photo_tox
Unknown
druglikeness.valid
Ser_ALK
Ser_ALK
Unknown
druglikeness.valid
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
阿尔茨海默病
Alzheimer's Disease
Corresponding Targets:
炎症性肠病
Inflammatory Bowel Disease
Corresponding Targets:
黑色素瘤
Melanoma
Corresponding Targets:
肝纤维化
Liver fibrosis
Corresponding Targets:
皮肤光老化与紫外线损伤
Skin Photoaging and UV-induced Damage
Corresponding Targets:
Plant Sources
No plant sources
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